N-[3-(1H-pyrazol-5-yl)phenyl]cyclopentene-1-carboxamide

• IUPAC Name: N-[3-(1H-pyrazol-5-yl)phenyl]cyclopentene-1-carboxamide
• InChI: InChI=1S/C15H15N3O/c19-15(11-4-1-2-5-11)17-13-7-3-6-12(10-13)14-8-9-16-18-14/h3-4,6-10H,1-2,5H2,(H,16,18)(H,17,19)
• InChI Key: CDKULFJYZLHQNM-UHFFFAOYSA-N
• Canonical SMILES: C1CC=C(C1)C(=O)NC2=CC=CC(=C2)C3=CC=NN3
• Molecular Formula: C15H15N3O
• Molecular Weight: 253.30 g/mol

Description

N-[3-(1H-pyrazol-5-yl)phenyl]cyclopentene-1-carboxamide is a compound that features a pyrazole ring, a phenyl group, and a cyclopentene moiety. This compound is of interest due to its potential applications in various fields, including medicinal chemistry and materials science. The pyrazole ring is a common scaffold in many bioactive molecules, making this compound a valuable subject for research.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the cyclization of hydrazine derivatives with α,β-unsaturated carbonyl compounds to form the pyrazole ring . The phenyl group can be introduced through a Suzuki coupling reaction, and the cyclopentene moiety can be added via a Heck reaction .

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic routes to increase yield and reduce costs. This can include the use of continuous flow reactors and greener solvents to enhance the efficiency and sustainability of the process .

Chemical Reactions Analysis

Types of Reactions

N-[3-(1H-pyrazol-5-yl)phenyl]cyclopentene-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The pyrazole ring can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions with halogens or nitro groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Halogens in the presence of a Lewis acid catalyst.

Major Products

Oxidation: Formation of pyrazole N-oxides.

Reduction: Formation of reduced pyrazole derivatives.

Substitution: Formation of halogenated or nitro-substituted phenyl derivatives.

Scientific Research Applications

N-[3-(1H-pyrazol-5-yl)phenyl]cyclopentene-1-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its anti-inflammatory, anticancer, and antimicrobial properties.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N-[3-(1H-pyrazol-5-yl)phenyl]cyclopentene-1-carboxamide involves its interaction with specific molecular targets. The pyrazole ring can bind to enzyme active sites or receptor binding pockets, modulating their activity. This can lead to the inhibition of enzyme function or alteration of receptor signaling pathways .

Comparison with Similar Compounds

Similar Compounds

• 1-Phenyl-3-(1H-pyrazol-5-yl)prop-2-en-1-one
• 3-(1H-pyrazol-5-yl)benzoic acid
• N-(3-(1H-pyrazol-5-yl)phenyl)acetamide

Uniqueness

N-[3-(1H-pyrazol-5-yl)phenyl]cyclopentene-1-carboxamide is unique due to the presence of the cyclopentene moiety, which imparts distinct steric and electronic properties. This can influence its reactivity and binding affinity compared to similar compounds .